Cas no 2566171-26-2 (4-Chloro-6-fluoropyrido[3,4-D]pyrimidine hydrochloride)

• Product Name: 4-Chloro-6-fluoropyrido[3,4-D]pyrimidine hydrochloride
• CAS No: 2566171-26-2
• MF: C₇H₄Cl₂FN₃
• MW: 220.031162261963
• CID: 6795061
• PubChem ID: 162343798
• Update Time: 2025-08-03

4-Chloro-6-fluoropyrido[3,4-D]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• MFCD31801960
• 4-CHLORO-6-FLUOROPYRIDO[3,4-D]PYRIMIDINE HYDROCHLORIDE
• 4-chloro-6-fluoropyrido[3,4-d]pyrimidine;hydrochloride
• C7H4Cl2FN3
• E71989
• 4-chloro-6-fluoropyrido[3,4-d]pyrimidine HCl
• 2566171-26-2
• 4-Chloro-6-fluoropyrido[3,4-D]pyrimidine hydrochloride

• Inchi： 1S/C7H3ClFN3.ClH/c8-7-4-1-6(9)10-2-5(4)11-3-12-7;/h1-3H;1H
• InChI Key： GXEHQYFNPQWGFL-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(N=CC2=NC=N1)F.Cl

Computed Properties

• Exact Mass: 218.9766307g/mol
• Monoisotopic Mass: 218.9766307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų